2-(4-methoxyphenoxy)-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]acetamide
• InChI: InChI=1S/C25H33N3O3/c1-27-15-12-20-16-19(6-11-23(20)27)24(28-13-4-3-5-14-28)17-26-25(29)18-31-22-9-7-21(30-2)8-10-22/h6-11,16,24H,3-5,12-15,17-18H2,1-2H3,(H,26,29)
• InChI Key: VHRHXGNRIOEQRF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)COC3=CC=C(C=C3)OC)N4CCCCC4
• Molecular Formula: C25H33N3O3
• Molecular Weight: 423.5 g/mol
• CAS No.: 921893-37-0

Description

2-(4-methoxyphenoxy)-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C25H33N3O3 and its molecular weight is 423.557. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Drug Discovery

Research on structurally similar compounds, such as those involving piperidine and acetamide groups, has shown promising enzyme inhibitory activities. For instance, synthesized triazole analogues demonstrated inhibition potential against enzymes like bovine carbonic anhydrase and cholinesterases, which are key targets in drug discovery for conditions like glaucoma and Alzheimer's disease (Virk et al., 2018). This suggests potential applications of our compound in exploring new therapeutic agents.

Molecular Docking and SAR Studies

The process of molecular docking is crucial for understanding the interaction between chemical compounds and biological targets. Studies involving similar chemical structures have utilized SAR (Structure-Activity Relationship) and molecular docking to identify how these compounds bind to enzymes, providing insights into designing more effective drugs (Virk et al., 2018).

Pharmacological Effects

Compounds with piperazine or piperidine and acetamide components have been evaluated for their pharmacological effects, such as memory enhancement in animal models (Li Ming-zhu, 2008). This indicates the potential for the compound to be involved in neurological research and drug development.

Antibacterial and Antifungal Activities

Derivatives of piperidine and acetamide have been synthesized and shown to possess antibacterial and antifungal properties. This suggests that our compound could also be explored for its antimicrobial efficacy, contributing to the search for new antibiotics in response to growing antimicrobial resistance (Kashif Iqbal et al., 2017).